Cas no 1803819-49-9 (2-Fluoro-6-methyl-4-nitroanisole)

• Product Name: 2-Fluoro-6-methyl-4-nitroanisole
• CAS No: 1803819-49-9
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5007891
• Update Time: 2025-05-20

2-Fluoro-6-methyl-4-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methyl-4-nitroanisole

• Inchi： 1S/C8H8FNO3/c1-5-3-6(10(11)12)4-7(9)8(5)13-2/h3-4H,1-2H3
• InChI Key： ZABTXWSLVWKEPU-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C)=C1OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 2.2
• Topological Polar Surface Area: 55

Additional information on 2-Fluoro-6-methyl-4-nitroanisole

Introduction to 2-Fluoro-6-methyl-4-nitroanisole (CAS No. 1803819-49-9)

2-Fluoro-6-methyl-4-nitroanisole, identified by its Chemical Abstracts Service (CAS) number 1803819-49-9, is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse chemical reactivity and biological activities. The presence of both a fluoro group and a nitro group in its molecular structure imparts unique properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 2-Fluoro-6-methyl-4-nitroanisole include a benzene ring substituted with a fluoro atom at the 2-position, a methyl group at the 6-position, and a nitro group at the 4-position. This specific arrangement of functional groups enhances its utility in various chemical transformations, including nucleophilic aromatic substitution, metal-catalyzed coupling reactions, and as a precursor in the synthesis of more complex molecules.

In recent years, 2-Fluoro-6-methyl-4-nitroanisole has garnered attention in the field of medicinal chemistry due to its potential as a building block for drug discovery. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, makes this compound particularly interesting for developing novel therapeutic agents. Additionally, the nitro group can be further functionalized through reduction or condensation reactions, providing multiple pathways for structural diversification.

One of the most compelling aspects of 2-Fluoro-6-methyl-4-nitroanisole is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop intermediates for kinase inhibitors, anticancer agents, and antimicrobial compounds. For instance, studies have demonstrated its utility in constructing fluorinated heterocycles, which are known to exhibit enhanced pharmacological properties compared to their non-fluorinated counterparts.

The pharmaceutical industry has been particularly interested in fluorinated anisoles due to their role in improving drug efficacy and bioavailability. 2-Fluoro-6-methyl-4-nitroanisole serves as a key intermediate in the synthesis of small molecule drugs that target specific biological pathways. Its incorporation into drug candidates has been shown to enhance binding interactions with therapeutic targets, leading to improved therapeutic outcomes.

Moreover, advancements in synthetic methodologies have expanded the applications of 2-Fluoro-6-methyl-4-nitroanisole. Modern catalytic systems and green chemistry approaches have enabled more efficient and sustainable routes to this compound, making it more accessible for industrial-scale production. These innovations have not only reduced costs but also minimized environmental impact, aligning with global efforts toward sustainable chemical manufacturing.

In agrochemical research, 2-Fluoro-6-methyl-4-nitroanisole has been explored as a precursor for developing novel pesticides and herbicides. The unique combination of functional groups in its structure allows for the creation of compounds with enhanced pest control properties while maintaining low toxicity to non-target organisms. This has opened up new avenues for crop protection strategies that are both effective and environmentally friendly.

The analytical characterization of 2-Fluoro-6-methyl-4-nitroanisole is another area where significant progress has been made. High-resolution spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and dynamics. These studies have not only confirmed the identity of the compound but also revealed insights into its reactivity and potential applications.

Recent research has also highlighted the importance of 2-Fluoro-6-methyl-4-nitroanisole in material science applications. Fluorinated aromatic compounds are increasingly being used in the development of advanced materials such as organic semiconductors, liquid crystals, and polymer additives. The electron-withdrawing nature of the nitro group and the electron-donating effect of the fluoro group contribute to its unique electronic properties, making it suitable for these high-tech applications.

The future prospects of 2-Fluoro-6-methyl-4-nitroanisole are promising, with ongoing research aimed at expanding its utility across multiple domains. As synthetic chemistry continues to evolve, new methods for modifying and functionalizing this compound will emerge, further broadening its applications in drug discovery, agrochemicals, and materials science. Collaborative efforts between academia and industry are expected to drive innovation and accelerate the development of novel derivatives with enhanced properties.

In conclusion,2-Fluoro-6-methyl-4-nitroanisole (CAS No. 1803819-49) represents a versatile and valuable compound with far-reaching implications in modern chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions across pharmaceuticals, agriculture, and materials science. As scientific understanding continues to advance，this compound will undoubtedly play a pivotal role in shaping the future of chemical innovation.